Cas no 3205-17-2 ((3S)-3-methyl-1(3H)-Isobenzofuranone)

(3S)-3-methyl-1(3H)-Isobenzofuranone structure
3205-17-2 structure
Product Name:(3S)-3-methyl-1(3H)-Isobenzofuranone
CAS No:3205-17-2
MF:C9H8O2
MW:148.158622741699
CID:295108
PubChem ID:11126421
Update Time:2025-04-19

(3S)-3-methyl-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-methyl-1(3H)-Isobenzofuranone
    • 1(3H)-Isobenzofuranone,3-methyl-, (3S)-
    • 1(3H)-Isobenzofuranone,3-methyl-,(3S)-(9CI)
    • 3-methylphtalide
    • SCHEMBL12710133
    • 3205-17-2
    • (S)-3-methylisobenzofuran-1(3H)-one
    • Inchi: 1S/C9H8O2/c1-6-7-4-2-3-5-8(7)9(10)11-6/h2-6H,1H3/t6-/m0/s1
    • InChI Key: XJVDIMLQFRPIMP-LURJTMIESA-N
    • SMILES: O1C(C2C=CC=CC=2[C@@H]1C)=O

Computed Properties

  • Exact Mass: 148.05200
  • Monoisotopic Mass: 148.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.91800
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